lithium(1+) ion (5S)-5-(4-fluorophenyl)-5-hydroxypentanoate

• IUPAC Name: lithium;(5S)-5-(4-fluorophenyl)-5-hydroxypentanoate
• InChI: InChI=1S/C11H13FO3.Li/c12-9-6-4-8(5-7-9)10(13)2-1-3-11(14)15;/h4-7,10,13H,1-3H2,(H,14,15);/q;+1/p-1/t10-;/m0./s1
• InChI Key: FIJMGIHSUXBTOU-PPHPATTJSA-M
• Canonical SMILES: [Li+].C1=CC(=CC=C1C(CCCC(=O)[O-])O)F
• Isomeric SMILES: [Li+].C1=CC(=CC=C1[C@H](CCCC(=O)[O-])O)F
• Molecular Formula: C11H12FLiO3
• Molecular Weight: 218.2 g/mol

Description

The compound is a lithium salt of a fluorophenyl-substituted hydroxypentanoate. The presence of the fluorophenyl group suggests that it may have interesting chemical properties, as fluorine substitution is often used to modify the chemical behavior of organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely show interesting features due to the presence of the fluorophenyl group. Fluorine’s high electronegativity often leads to significant effects on the electronic structure of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the presence of the fluorophenyl group and the carboxylate salt. For example, it might have higher lipophilicity compared to a similar compound without the fluorine atom.

Scientific Research Applications

Electrolyte Additive for Lithium-Ion Batteries

This compound has been researched as a potential flame-retarding additive in lithium-ion battery electrolytes. .

Future Directions

Fluorinated organic compounds are a topic of ongoing research interest in many areas of chemistry and materials science. Future research could explore the properties of this compound and its potential applications.